Cas no 82012-44-0 (9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one)

9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one structure
82012-44-0 structure
Product name:9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one
CAS No:82012-44-0
MF:C21H16O7
MW:380.347546577454
CID:1804908
PubChem ID:158024

9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one
    • Naphtho(2,3-c)furan-1(3H)-one, 9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxy-
    • Naphtho[2,3-c]furan-1(3H)-one, 9-(1,3-benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxy-
    • 4-(1,3-benzodioxol-5-yl)-6-hydroxy-5,9-dimethoxy-1H-benzo[f][2]benzofuran-3-one
    • 82012-44-0
    • CPFLHMYZLOZKJU-UHFFFAOYSA-N
    • Orosunol
    • DTXSID40231513
    • 9-(1,3-Benzodioxol-5-yl)-7-hydroxy-4,8-dimethoxynaphtho[2,3-c]furan-1(3H)-one #
    • Inchi: InChI=1S/C21H16O7/c1-24-19-11-4-5-13(22)20(25-2)17(11)16(18-12(19)8-26-21(18)23)10-3-6-14-15(7-10)28-9-27-14/h3-7,22H,8-9H2,1-2H3
    • InChI Key: CPFLHMYZLOZKJU-UHFFFAOYSA-N
    • SMILES: COc1c2COC(=O)c2c(-c2ccc3OCOc3c2)c2c(OC)c(O)ccc12

Computed Properties

  • Exact Mass: 380.08960285g/mol
  • Monoisotopic Mass: 380.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 83.4Ų

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